Cas no 2248398-91-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate
• CAS No: 2248398-91-4
• MF: C₁₉H₁₀FNO₄S
• MW: 367.350407123566
• CID: 5903962
• PubChem ID: 165727187
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate
• EN300-6518893
• 2248398-91-4

• Inchi： 1S/C19H10FNO4S/c20-12-7-5-11(6-8-12)15-9-10-16(26-15)19(24)25-21-17(22)13-3-1-2-4-14(13)18(21)23/h1-10H
• InChI Key： XGKMXWRLDZPAAS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 367.03145714g/mol
• Monoisotopic Mass: 367.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate (CAS No. 2248398-91-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate, identified by its CAS number 2248398-91-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system of heterocyclic rings, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development. The presence of both dioxo and thiophene moieties, along with a fluorophenyl substituent, contributes to its complex electronic properties and potential biological activities.

The compound's structure is characterized by a 1H-isoindol core, which is a fused ring system consisting of an indole ring and an additional oxygen atom at the 3-position. This structural motif is known to be prevalent in various bioactive natural products and synthetic molecules, often contributing to their pharmacological properties. The 5-(4-fluorophenyl)thiophene-2-carboxylate part of the molecule introduces additional functional groups that can influence its interactions with biological targets. Specifically, the fluorine atom in the phenyl ring is a well-known pharmacophore that can modulate metabolic stability, binding affinity, and overall biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The electronic distribution and steric environment of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate have been studied using density functional theory (DFT) calculations, revealing insights into its possible interactions with enzymes and receptors. These studies suggest that the compound may exhibit inhibitory effects on certain therapeutic targets, making it a valuable scaffold for designing novel therapeutic agents.

In the realm of medicinal chemistry, the development of new heterocyclic compounds is continually driven by the need for more effective and selective drugs. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate position it as a candidate for further exploration in several therapeutic areas. For instance, its isoindole core is found in various bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. The introduction of the fluorophenyl group enhances its potential as a drug-like molecule by improving lipophilicity and reducing metabolic degradation.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with diseases such as cancer and neurodegeneration. Preliminary in vitro studies have suggested that derivatives of this molecule may interact with key enzymes involved in cell proliferation and apoptosis. Additionally, the dioxo group provides a site for further chemical modification, allowing researchers to fine-tune its biological activity through structural diversification. This flexibility makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate a versatile scaffold for drug discovery programs targeting complex diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic framework efficiently. The use of modern spectroscopic techniques like NMR spectroscopy and mass spectrometry has further facilitated the characterization of this complex molecule.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-fluorophenyl)thiophene-2-carboxylate are also under investigation to assess its suitability for clinical applications. Studies on related compounds have shown that modifications at the fluorophenyl position can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for optimizing drug candidates before they proceed to preclinical testing.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new molecules are designed and evaluated. Machine learning models have been trained on large datasets of bioactive compounds to predict their potential efficacy against various diseases. By leveraging these models, researchers can prioritize candidates like 1H-indolo[3',2':1,₄]quinoxalin]-6(7H)-one derivatives (which share structural similarities with our compound) for further investigation based on their predicted biological activity.

Future research directions may include exploring the synthesis of analogs of 1,3-dioxo-2,3-dihydro-1H isoindol - 5 -(4-fluorphenil)-thienylethanone carboxylic acid (CAS No. 2248398 - 91 - 4) using combinatorial chemistry techniques or library synthesis platforms. These approaches could generate large libraries of structurally diverse compounds for high-throughput screening against relevant biological targets. Additionally，the development of novel synthetic routes to improve scalability will be essential for moving promising candidates into clinical development.

In conclusion,CAS No:2248398 - 91 - 4, represents an intriguing molecule with potential applications in pharmaceutical research。 Its unique structural features，including an isoindole core，a dioxo group，and a fluorinated phenethyl side chain，make it an attractive scaffold for designing novel bioactive compounds。 Further studies are warranted to fully elucidate its biological activities，pharmacokinetic properties，and synthetic feasibility。 As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly important role in addressing unmet medical needs。